Cas no 2411636-87-6 (Thiazolo[5,4-b]pyridine, 2-bromo-5-chloro-6-methyl-)

• Product Name: Thiazolo[5,4-b]pyridine, 2-bromo-5-chloro-6-methyl-
• CAS No: 2411636-87-6
• MF: C₇H₄BrClN₂S
• MW: 263.542057991028
• MDL: MFCD32201665
• CID: 4782004
• Update Time: 2025-11-02

Thiazolo[5,4-b]pyridine, 2-bromo-5-chloro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiazolo[5,4-b]pyridine, 2-bromo-5-chloro-6-methyl-

• MDL： MFCD32201665
• Inchi： 1S/C7H4BrClN2S/c1-3-2-4-6(11-5(3)9)12-7(8)10-4/h2H,1H3
• InChI Key： DDJJVOHAXCDYBH-UHFFFAOYSA-N
• SMILES： C12SC(Br)=NC1=CC(C)=C(Cl)N=2

Additional information on Thiazolo[5,4-b]pyridine, 2-bromo-5-chloro-6-methyl-

Comprehensive Overview of Thiazolo[5,4-b]pyridine, 2-bromo-5-chloro-6-methyl- (CAS No. 2411636-87-6)

Thiazolo[5,4-b]pyridine, 2-bromo-5-chloro-6-methyl- (CAS No. 2411636-87-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The thiazolo[5,4-b]pyridine core is a fused bicyclic system combining a thiazole ring with a pyridine ring, which is known for its versatility in drug discovery. The presence of bromo, chloro, and methyl substituents at the 2, 5, and 6 positions, respectively, enhances its reactivity and potential applications in medicinal chemistry.

Recent studies highlight the growing interest in thiazolo[5,4-b]pyridine derivatives as key intermediates in the synthesis of bioactive molecules. Researchers are particularly focused on their role in developing kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The 2-bromo-5-chloro-6-methyl substitution pattern in this compound offers a strategic handle for further functionalization, making it a valuable building block in organic synthesis.

In the context of current trends, the demand for heterocyclic compounds like Thiazolo[5,4-b]pyridine, 2-bromo-5-chloro-6-methyl- has surged due to their relevance in drug discovery and material science. A common query among scientists is how to optimize the synthesis of such compounds to improve yield and purity. Advanced techniques like microwave-assisted synthesis and flow chemistry are being explored to address these challenges.

The compound's CAS No. 2411636-87-6 is frequently searched in academic and industrial databases, reflecting its importance in high-throughput screening and structure-activity relationship (SAR) studies. Its molecular weight and solubility profile are critical parameters for researchers designing new small-molecule therapeutics. Additionally, the bromo and chloro groups provide sites for cross-coupling reactions, enabling the construction of more complex architectures.

Another area of interest is the environmental and safety profile of Thiazolo[5,4-b]pyridine derivatives. With increasing regulatory scrutiny, researchers are investigating green chemistry approaches to minimize waste and hazardous byproducts during synthesis. This aligns with the broader industry shift toward sustainable chemical processes.

In summary, Thiazolo[5,4-b]pyridine, 2-bromo-5-chloro-6-methyl- (CAS No. 2411636-87-6) represents a promising scaffold in modern chemistry. Its applications span from pharmaceutical development to agrochemical innovation, driven by its structural diversity and functional adaptability. As research progresses, this compound is likely to play a pivotal role in addressing unmet medical and industrial needs.